1-Ethyl-3-(pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

• IUPAC Name: 1-ethyl-3-pyridin-3-yl-5,6-dihydro-4H-cyclopenta[c]pyrazole
• InChI: InChI=1S/C13H15N3/c1-2-16-12-7-3-6-11(12)13(15-16)10-5-4-8-14-9-10/h4-5,8-9H,2-3,6-7H2,1H3
• InChI Key: PCSDVQAXMXDGLK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(CCC2)C(=N1)C3=CN=CC=C3
• Molecular Formula: C13H15N3
• Molecular Weight: 213.28 g/mol
• CAS No.: 2098141-15-0

Description

1-Ethyl-3-(pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole, also known as ETP, is an organic compound that has been studied extensively due to its potential applications in various fields. ETP is a cyclic molecule, composed of five carbon atoms and a nitrogen atom, that is structurally similar to other cyclic compounds, such as pyrrolidine and piperidine. ETP has been found to have a variety of uses in synthesizing other compounds, as a catalyst in organic reactions, and as a component of pharmaceuticals. In

Scientific Research Applications

1-Ethyl-3-(pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole has been studied extensively due to its potential applications in various fields. One of the most important applications of this compound is in the synthesis of pharmaceuticals. This compound has been found to be useful in synthesizing a variety of different drugs, including anti-inflammatory drugs, anti-cancer drugs, and antifungal drugs. Additionally, this compound has been found to be useful in the synthesis of other organic compounds, such as polymers and dyes.

Mechanism of Action

Mode of action

The mode of action would depend on the specific targets of the compound. Generally, compounds with these structures can interact with their targets through various types of chemical bonds and interactions, leading to changes in the activity of the target .

Biochemical pathways

Without specific information on the compound’s targets, it’s difficult to determine the exact biochemical pathways it might affect. Pyrazole and pyridine derivatives have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, and others .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure and the specific characteristics of the organism it’s administered to. Pyrazole and pyridine derivatives generally have good bioavailability due to their ability to form hydrogen bonds with biological molecules .

Result of action

The molecular and cellular effects would depend on the specific targets and mode of action of the compound. In general, pyrazole and pyridine derivatives can have a wide range of effects, from altering enzyme activity to affecting signal transduction pathways .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of the compound. For example, changes in pH can affect the ionization state of the compound, potentially affecting its ability to interact with its targets .

Advantages and Limitations for Lab Experiments

1-Ethyl-3-(pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole has a number of advantages and limitations for laboratory experiments. One of the major advantages of using this compound in laboratory experiments is its ability to act as a catalyst in organic reactions. Additionally, this compound is relatively easy to synthesize and is generally non-toxic. However, one of the major limitations of this compound is its low solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are a number of potential future directions for the use of 1-Ethyl-3-(pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole. One potential direction is the development of new pharmaceuticals that utilize this compound as a component. Additionally, this compound could be used to develop new catalysts for organic reactions, or to develop new chelating agents. Finally, this compound could be used to develop new inhibitors of enzymes, or to develop new anti-inflammatory and anti-oxidative compounds.

Biochemical Analysis

Biochemical Properties

1-Ethyl-3-(pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with acetylcholinesterase, an enzyme crucial for the breakdown of acetylcholine in the nervous system . This interaction can inhibit the enzyme’s activity, leading to increased levels of acetylcholine. Additionally, this compound may bind to certain receptors, influencing signal transduction pathways and cellular responses.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It can modulate cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been shown to affect the expression of genes involved in oxidative stress responses, potentially enhancing the cell’s ability to manage reactive oxygen species . Furthermore, it may influence metabolic pathways by altering the activity of key enzymes, thereby impacting cellular energy production and utilization.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, such as enzymes and receptors, altering their activity. For instance, its interaction with acetylcholinesterase involves binding to the enzyme’s active site, inhibiting its function . This inhibition can lead to increased acetylcholine levels, affecting neurotransmission. Additionally, this compound may modulate gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the expression of target genes.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied to understand its stability, degradation, and long-term effects on cellular function. Over time, this compound may undergo degradation, leading to the formation of metabolites with different biochemical properties . Long-term exposure to this compound can result in sustained changes in cellular function, such as altered gene expression and enzyme activity, which may have implications for its therapeutic potential.

Dosage Effects in Animal Models

Studies on the dosage effects of this compound in animal models have revealed that its effects vary with different dosages. At lower doses, this compound may exhibit beneficial effects, such as enhanced cognitive function due to increased acetylcholine levels . At higher doses, it may cause toxic or adverse effects, including neurotoxicity and oxidative stress. These findings highlight the importance of determining the optimal dosage for therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and conversion into various metabolites . These metabolic pathways can influence the compound’s bioavailability, efficacy, and potential side effects. Understanding these pathways is crucial for optimizing its use in therapeutic settings.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions determine the compound’s localization and accumulation in different cellular compartments. For instance, it may be transported across cell membranes by specific transporters, influencing its intracellular concentration and activity.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound may be directed to specific cellular compartments, such as the nucleus or mitochondria, by targeting signals or post-translational modifications . Its localization can affect its interactions with biomolecules and its overall biochemical effects.